Cas no 2179038-47-0 (6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid)

• Product Name: 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid
• CAS No: 2179038-47-0
• MF: C₉H₈ClFO₄
• MW: 234.608825683594
• MDL: MFCD28976826
• CID: 5073714
• Update Time: 2026-03-01

6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid

• MDL： MFCD28976826
• Inchi： 1S/C9H8ClFO4/c1-14-4-15-6-3-2-5(10)7(8(6)11)9(12)13/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： XEKOJOBAVYFZRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C(=O)O)F)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8

Additional information on 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid

6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic Acid: A Comprehensive Overview

6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid, also known by its CAS number 2179038-47-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative is characterized by its unique substitution pattern, which includes a chlorine atom at the 6-position, a fluorine atom at the 2-position, and a methoxymethoxy group at the 3-position. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a valuable compound for various applications.

The synthesis of 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid typically involves multi-step organic reactions, often utilizing aromatic substitution strategies. The introduction of chlorine and fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. The methoxymethoxy group, which is a protecting group commonly used in organic synthesis, is introduced to facilitate further chemical transformations. This compound serves as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid as a precursor for drug development. Its structure allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. For instance, researchers have explored the use of this compound in the development of anti-inflammatory agents and antiviral drugs. The chlorine and fluorine substituents contribute to the molecule's lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its role in drug discovery, 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid has been studied for its potential in materials science. The compound's ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in crystal engineering have demonstrated how such compounds can be tailored to exhibit desired electronic properties, opening new avenues for their application in next-generation technologies.

The chemical stability of 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid under various conditions has also been a topic of interest. Studies have shown that the compound exhibits good thermal stability and resistance to oxidation, making it suitable for use in high-temperature applications. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its utility in both laboratory settings and industrial processes.

The latest research on this compound has focused on its interaction with biological systems. In vitro studies have revealed that certain derivatives of 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory therapies.

In conclusion, 6-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity. As ongoing studies uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.